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Compound of Interest

Compound Name: L82

Cat. No.: B10855116

For researchers, scientists, and drug development professionals working with L82, a selective
DNA Ligase 1 inhibitor, ensuring safe handling and proper disposal is paramount. This guide
provides immediate, essential safety protocols, operational procedures, and disposal plans to
minimize risk and ensure laboratory safety.

Personal Protective Equipment (PPE)

When handling L82, particularly in its powdered form, a comprehensive approach to personal
protective equipment is crucial to prevent skin, eye, and respiratory exposure. The following
table summarizes the required PPE.
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PPE Category Item Specifications
Must be chemical splash-proof
Eye Protection Safety Goggles and provide a complete seal

around the eyes.

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Ensure gloves
are regularly inspected for

tears or degradation.

Body Protection

Laboratory Coat

A full-length, long-sleeved lab
coat is required to protect skin

and clothing.

Respiratory Protection

Fume Hood or Respirator

All handling of powdered L82
should be conducted in a
certified chemical fume hood. If
a fume hood is not available, a
NIOSH-approved respirator
with an appropriate particulate

filter is mandatory.

Hazard and Safety Data

Adherence to established safety parameters is critical. The following table outlines key hazard

information for L82.
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Hazard GHS . Hazard Precautionary
o . Signal Word
Classification Pictogram Statement Statement

P264: Wash
hands thoroughly
after handling.
P270: Do not
eat, drink or
smoke when
using this
product.
P301+P312: IF
Acute Toxicity, H302: Harmful if SWALLOWED:
HEBPOATHO Warning Call a POISON
Oral swallowed.
CENTER or
doctor/physician
if you feel unwell.
P330: Rinse
mouth. P501:
Dispose of
contents/contain
erto an
approved waste

disposal plant.

Skin HEBPOATHO Warning H315: Causes P264: Wash

Corrosion/Irritatio skin irritation. hands thoroughly

n after handling.
P280: Wear
protective
gloves.
P302+P352: IF
ON SKIN: Wash
with plenty of
soap and water.
P332+P313: If
skin irritation

occurs: Get
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medical
advice/attention.
P362: Take off
contaminated
clothing and
wash before

reuse.

Serious Eye

Damage/Irritation

HEBPOATHO

Warning

H319: Causes
serious eye

irritation.

P264: Wash
hands thoroughly
after handling.
P280: Wear eye
protection/face
protection.
P305+P351+P33
8:IF IN EYES:
Rinse cautiously
with water for
several minutes.
Remove contact
lenses, if present
and easy to do.
Continue rinsing.
P337+P313: If
eye irritation
persists: Get
medical

advice/attention.

Specific target
organ toxicity —
single exposure
(Respiratory tract

irritation)

HEBPOATHO

Warning

H335: May
cause respiratory

irritation.

P261: Avoid
breathing
dust/fume/gas/mi
st/vapors/spray.
P271: Use only
outdoors or in a
well-ventilated
area.
P304+P340: IF
INHALED:
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Remove victim to
fresh air and
keep atrestin a
position
comfortable for
breathing. P312:
Call a POISON
CENTER or
doctor/physician
if you feel unwell.
P403+P233:
Store in a well-
ventilated place.
Keep container
tightly closed.
P405: Store
locked up.

Experimental Protocol: Weighing and Solubilizing

L82 Powder

This protocol outlines the step-by-step procedure for safely weighing and dissolving powdered

L82.

Materials:

L82 powder

Dimethyl sulfoxide (DMSO)

Analytical balance

Spatula

Weighing paper or boat

Vortex mixer
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» Appropriate volumetric flask and pipette
o Personal Protective Equipment (as specified above)
Procedure:
e Preparation:
o Ensure the chemical fume hood is certified and functioning correctly.

o Don all required personal protective equipment: safety goggles, lab coat, and chemical-
resistant gloves.

o Decontaminate the work surface within the fume hood.
e Weighing:
o Place a piece of weighing paper or a weighing boat on the analytical balance and tare.

o Carefully transfer the desired amount of L82 powder onto the weighing paper using a
clean spatula.

o Record the exact weight.

 Solubilization:
o Carefully transfer the weighed L82 powder into the appropriate volumetric flask.
o Using a pipette, add the calculated volume of DMSO to the flask.

o Securely cap the flask and mix using a vortex mixer until the powder is completely
dissolved.

e Cleanup and Disposal:

o Dispose of the weighing paper and any contaminated materials in a designated hazardous
waste container.
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o Wipe down the spatula and the work surface in the fume hood with an appropriate
decontaminating solution.

o Remove PPE following the correct doffing procedure to avoid contamination.

Operational and Disposal Plans

A clear plan for the operational lifecycle of L82, from receipt to disposal, is essential for
laboratory safety and compliance.
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L82 Handling and Disposal Workflow

Receiving and Storage

Receive L82

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area

Handlingland Use

Don Appropriate PPE

Weigh and Solubilize in Fume Hood

Perform Experiment

Waste Disposal

Collect Solid and Liquid Waste Separately

Label Hazardous Waste Containers

Dispose According to Institutional and Local Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of L82.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b10855116?utm_src=pdf-body-img
https://www.benchchem.com/product/b10855116?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

This comprehensive guide is intended to supplement, not replace, institutional safety protocols
and the full Safety Data Sheet (SDS). Always consult your institution's specific guidelines and
the complete SDS for L82 before commencing any work.

« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
L82]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10855116#personal-protective-equipment-for-
handling-182]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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